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Abstract

Indium monoiodide (Inl) is an inorganic compound with the chemical formula Inl. This guide
provides a detailed overview of its chemical and physical properties, experimental protocols for
its synthesis and purification, and its current and potential applications in various scientific
fields. While not directly implicated in drug development, its unique properties as a reagent and
precursor in organic and materials synthesis make it a compound of interest for researchers in
diverse scientific disciplines.

Core Properties of Indium Monoiodide

Indium monoiodide is a red-brown solid at room temperature.[1] Its fundamental identifiers and
physicochemical properties are summarized in the table below.
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Property

Value

CAS Number

13966-94-4

Molecular Formula

Inl

Molar Mass 241.72 g/mol [1][2]
Appearance Red-brown solid[1]
Density 5.32 g/cm3[1]

Melting Point 365 °C (689 °F; 638 K)[1]
Boiling Point 712 °CJ[3]

Solubility in Water Insoluble[1]

Crystal Structure Orthorhombic[1]

Space Group Cmcml[1]

Lattice Parameters

a=475pm, b =1276 pm, c =491 pm[1]

Experimental Protocols

Synthesis of Indium Monoiodide

Several methods for the synthesis of indium monoiodide have been reported. The choice of

method may depend on the desired purity and scale of the reaction.

2.1.1. Direct Reaction of Indium and lodine

This method involves the direct reaction of metallic indium with iodine in a vacuum at elevated

temperatures.

e Reaction: 2In + |2 - 2Inl[1]

e Procedure:

o Stoichiometric amounts of high-purity indium metal and iodine are placed in a sealed

quartz ampoule under vacuum.
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o The ampoule is heated to a temperature between 300 °C and 400 °C.[1]

o The reaction proceeds to completion, yielding indium monoiodide. A slight excess of
indium (around 10%) can be used to ensure all iodine reacts, followed by purification to
remove the unreacted indium.

2.1.2. Reaction of Indium with Indium(lll) lodide

Indium monoiodide can also be prepared by the comproportionation of indium metal and
indium(lll) iodide.

e Reaction: 2In + Inlz - 3Ini[1]
e Procedure:
o A mixture of indium metal and indium(lll) iodide is heated in a vacuum.
o The reaction typically occurs at temperatures in the range of 300-400 °C.[1]
2.1.3. Reaction with Mercury(ll) lodide
Another synthetic route involves the reaction of indium with mercury(ll) iodide.
e Reaction: 2In + Hglz - 2Inl + Hg[1]
e Procedure:
o Indium metal and mercury(ll) iodide are heated together at approximately 350 °C.[1]

o The resulting products are indium monoiodide and elemental mercury. The mercury can
be removed by distillation.

Purification of Indium Monoiodide

For many applications, particularly in the semiconductor industry, high-purity indium
monoiodide is required. The following purification methods are commonly employed:

2.2.1. Fractional Distillation
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Fractional distillation is an effective method for purifying indium monoiodide, especially for
removing impurities with different volatilities. This process can be carried out at atmospheric
pressure in a silica glass setup.

2.2.2. Zone Refining

Zone refining is a technique used to produce materials of very high purity. It involves passing a
molten zone through the material, which causes impurities to segregate at one end. This
method has been shown to be efficient in improving the purity of indium monoiodide.

Applications

Indium monoiodide is a versatile compound with applications in several fields:

e Organic Synthesis: It is used as a reagent to promote various organic reactions, such as the
cyclization of different substrates and the cleavage of disulfide and diselenide bonds.[4]

e Semiconductor Industry: Indium monoiodide serves as a precursor for the synthesis of other
indium-containing semiconductors, such as indium nitride (InN) and indium(lll) oxide (In203).
It is also being investigated as a promising material for X-ray and gamma-ray radiation
detectors.[5]

o Materials Science: It is used in the preparation of indium-containing complexes and has
been explored for its potential in photovoltaic applications.[6]

e Lighting: Indium monoiodide is a component in some metal halide lamps.

Visualized Workflows

The following diagrams illustrate the synthesis and purification workflows for indium
monoiodide.
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Caption: Synthetic routes to Indium Monoiodide.
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Caption: Purification methods for Indium Monoiodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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